Cas no 1489140-61-5 ((1-cyclobutylethyl)(ethyl)amine)

• Product Name: (1-cyclobutylethyl)(ethyl)amine
• CAS No: 1489140-61-5
• MF: C₈H₁₇N
• MW: 127.22728228569
• MDL: MFCD21117796
• CID: 5151172
• PubChem ID: 64986458
• Update Time: 2025-10-28

(1-cyclobutylethyl)(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanamine, N-ethyl-α-methyl-
• (1-cyclobutylethyl)(ethyl)amine

• MDL： MFCD21117796
• Inchi： 1S/C8H17N/c1-3-9-7(2)8-5-4-6-8/h7-9H,3-6H2,1-2H3
• InChI Key： VKWKATXJOIIVAN-UHFFFAOYSA-N
• SMILES： C(C1CCC1)(C)NCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (1-cyclobutylethyl)(ethyl)amine

Introduction to (1-Cyclobutylethyl)(ethyl)amine (CAS No. 1489140-61-5)

(1-Cyclobutylethyl)(ethyl)amine, also known by its CAS number 1489140-61-5, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclobutyl and ethyl groups attached to an amine functional group, which confer it with distinct physical and chemical properties.

The molecular formula of (1-Cyclobutylethyl)(ethyl)amine is C₉H₂₀N, and it has a molecular weight of approximately 144.26 g/mol. The compound is a colorless liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its boiling point is around 130°C at atmospheric pressure, making it relatively easy to handle in laboratory settings.

One of the key areas of interest for (1-Cyclobutylethyl)(ethyl)amine is its potential as a building block in the synthesis of more complex molecules. The cyclobutyl group provides a rigid, non-aromatic ring structure that can impart conformational constraints and enhance the stability of the final product. This property is particularly valuable in the design of pharmaceuticals where precise control over molecular shape and flexibility is crucial for optimizing biological activity.

Recent research has explored the use of (1-Cyclobutylethyl)(ethyl)amine in the development of novel catalysts for asymmetric synthesis. Asymmetric catalysis is a critical technique in organic chemistry that allows for the selective formation of one enantiomer over another, which is essential for producing chiral drugs with high enantiomeric purity. Studies have shown that derivatives of (1-Cyclobutylethyl)(ethyl)amine can serve as effective ligands for transition metal catalysts, enhancing their performance in asymmetric reactions.

In the pharmaceutical industry, (1-Cyclobutylethyl)(ethyl)amine has been investigated as a potential intermediate in the synthesis of drugs targeting neurological disorders. The amine functional group can participate in various chemical reactions, such as acylation, alkylation, and condensation, making it a versatile starting material for drug discovery. For example, researchers have synthesized derivatives of (1-Cyclobutylethyl)(ethyl)amine that exhibit potent neuroprotective effects in preclinical models of Parkinson's disease.

Beyond its applications in drug development, (1-Cyclobutylethyl)(ethyl)amine has also shown promise in materials science. Its ability to form stable complexes with metal ions makes it a useful ligand for preparing coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and separation processes due to their high surface area and tunable pore size.

The safety profile of (1-Cyclobutylethyl)(ethyl)amine is an important consideration for its practical use. While it is generally considered safe when handled properly under laboratory conditions, standard precautions should be taken to avoid inhalation or skin contact. It is recommended to use personal protective equipment (PPE) such as gloves and safety goggles when working with this compound.

In conclusion, (1-Cyclobutylethyl)(ethyl)amine (CAS No. 1489140-61-5) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.